quinoline-4-thiol

• IUPAC Name: quinoline-4-thiol
• InChI: InChI=1S/C9H7NS/c11-9-5-6-10-8-4-2-1-3-7(8)9/h1-6H,(H,10,11)
• InChI Key: ROYCCMJSURLMLI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=N2)S
• Molecular Formula: C9H7NS
• Molecular Weight: 161.23 g/mol

Description

quinoline-4-thiol is a chemical compound listed in the PubChem database. It is known for its unique properties and applications in various scientific fields. The compound’s structure and characteristics make it a subject of interest for researchers in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of quinoline-4-thiol involves specific chemical reactions and conditions. The preparation methods typically include the formation of inclusion complexes with cyclodextrins. Cyclodextrins are valuable compounds used in various industrial fields, including food and pharmaceuticals. The inclusion complexes are formed by hosting the compound in the non-polar cavity of cyclodextrins .

Industrial Production Methods: Industrial production of this compound involves large-scale synthesis using optimized reaction conditions. The methods ensure high yield and purity of the compound, making it suitable for various applications. The production process may include steps such as purification, crystallization, and quality control to meet industry standards.

Chemical Reactions Analysis

Types of Reactions: quinoline-4-thiol undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s properties and enhancing its applications.

Common Reagents and Conditions: The common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired products.

Major Products Formed: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions may result in substituted compounds with different functional groups.

Scientific Research Applications

quinoline-4-thiol has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methods. In biology, the compound is utilized for investigating biological pathways and interactions. In medicine, this compound is explored for its potential therapeutic effects and drug development. Additionally, the compound finds applications in the industry for manufacturing various products and materials .

Mechanism of Action

The mechanism of action of quinoline-4-thiol involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules and modulating their activity. This interaction can lead to changes in cellular processes and biological functions. The detailed mechanism of action depends on the specific application and the target molecules involved .

Comparison with Similar Compounds

quinoline-4-thiol can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable structures or properties. The comparison can provide insights into the advantages and limitations of this compound in various applications. Some similar compounds include those listed in the PubChem database, which can be identified using 2-D and 3-D similarity searches .

Conclusion

This compound is a versatile compound with significant scientific research applications Its unique properties and interactions make it valuable in various fields, including chemistry, biology, medicine, and industry